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Compound of Interest

Compound Name: Puterine

Cat. No.: B1195736 Get Quote

Disclaimer: The term "Puterine" is not recognized as a standard reagent in the field of cell

culture. The following information is provided under the assumption that the intended

substance is Putrescine, a common polyamine used as a media supplement.

Application Notes and Protocols for Putrescine in
Cell Culture
Audience: Researchers, scientists, and drug development professionals.

Introduction
Putrescine is a biogenic diamine that is essential for cell growth, proliferation, and

differentiation.[1] As a precursor in the biosynthesis of higher polyamines such as spermidine

and spermine, putrescine plays a critical role in DNA replication, transcription, and translation.

[2][3] Many cell lines, including Chinese Hamster Ovary (CHO) cells, are auxotrophic for

polyamines and require putrescine supplementation, particularly in serum-free media, to

support robust growth and protein production.[3] Proper sterile handling and application of

putrescine are paramount for achieving reliable and reproducible results in cell culture.

Key Applications:

Growth Factor in Serum-Free Media: Essential for cell division and proliferation in the

absence of serum.[1][3]
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Cell Cycle Analysis: Used in studies to investigate the regulatory roles of polyamines in cell

cycle progression.

Recombinant Protein Production: Supplementation can enhance cell viability and increase

the yield of therapeutic proteins.[4]

Neuroscience Research: Acts as a modulator of NMDA receptors and is a precursor to the

inhibitory neurotransmitter GABA.[1][2]

Experimental Protocols
Protocol 1: Preparation and Sterilization of 100 mM
Putrescine Stock Solution
This protocol details the preparation of a concentrated, sterile stock solution of Putrescine

dihydrochloride, the stable salt form commonly used in laboratories.

Materials:

Putrescine dihydrochloride powder (Molecular Weight: 161.07 g/mol )[1]

Cell culture-grade water (e.g., Water for Injection, Milli-Q)

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filters

Sterile syringes

Analytical balance and sterile weighing equipment

Sterile, nuclease-free microcentrifuge tubes or cryovials for aliquoting

Methodology:

Calculate Required Mass: To prepare 10 mL of a 100 mM stock solution, calculate the mass

of Putrescine dihydrochloride needed:
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Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.01 L × 161.07 g/mol = 0.1611 g

Weighing: In a sterile biosafety cabinet, aseptically weigh 161.1 mg of Putrescine

dihydrochloride powder.

Dissolution: Transfer the powder into a sterile 15 mL conical tube. Add 8-9 mL of cell culture-

grade water. Vortex gently until the powder is completely dissolved. The solution should be

clear and colorless.[1][2]

Volume Adjustment: Adjust the final volume to 10 mL with cell culture-grade water.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter

and dispense the solution into a new sterile conical tube. Crucially, do not autoclave

Putrescine solutions, as this can cause degradation. Sterilization must be performed by

filtration.[1]

Aliquoting and Storage: Distribute the sterile stock solution into single-use aliquots (e.g., 500

µL) in sterile cryovials to prevent contamination and degradation from repeated freeze-thaw

cycles.

Labeling: Clearly label each vial with "Putrescine Stock," the concentration (100 mM), the

preparation date, and initials.

Protocol 2: Handling and Supplementation of Cell
Culture Media
This protocol describes the standard procedure for diluting the stock solution to a working

concentration in your cell culture medium.

Materials:

Sterile 100 mM Putrescine stock solution

Basal cell culture medium (e.g., DMEM/F-12, CHO-specific media)

Sterile pipettes
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Methodology:

Determine Final Concentration: The optimal working concentration of putrescine varies by

cell type and application but typically ranges from 1 µM to 100 µM. For many CHO cell

applications, concentrations can be higher.[4][5] A dose-response experiment is

recommended to determine the optimal level for your specific cell line and process.

Calculate Dilution: Use the C1V1 = C2V2 formula to determine the volume of stock solution

required.

Example: To prepare 500 mL of medium with a final Putrescine concentration of 25 µM:

C1 (Stock Concentration) = 100 mM = 100,000 µM

C2 (Final Concentration) = 25 µM

V2 (Final Volume) = 500 mL

V1 = (C2 × V2) / C1 = (25 µM × 500 mL) / 100,000 µM = 1.25 mL

Supplementation: In a sterile biosafety cabinet, add the calculated volume (1.25 mL in the

example) of the 100 mM Putrescine stock solution to the 500 mL of cell culture medium.

Mixing and Equilibration: Gently swirl the medium bottle to ensure homogeneity. If preparing

a large volume, allow the medium to equilibrate at its standard culture temperature (e.g.,

37°C) before adding it to cells.

Data Presentation
Table 1: Quantitative Data for Putrescine Handling and Use
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Parameter Value/Range Reference

Molecular Weight

(dihydrochloride)
161.07 g/mol [1][2]

Solubility in Water Up to 100 mg/mL [2]

Sterilization Method 0.22 µm sterile filtration [1]

Stock Solution Storage
-20°C for long-term (stable for

at least 30 days, likely longer)

2-8°C for short-term (stable for

up to one month)
[2]

Typical Working Concentration 1 µM - 100 µM (general) [5]

Up to 1000 µM (for some CHO

applications)
[4]

Table 2: Example Working Concentrations for Specific Cell Culture Applications

Cell Type/Application
Recommended
Concentration

Notes

Porcine Trophectoderm Cells 10 - 25 µM

Promotes cell proliferation;

concentrations ≥ 50 µM can be

inhibitory.[5]

CHO Cell Lines (General)
Essential supplement in

serum-free media.[3]

Concentration is often

proprietary in commercial

media but can be optimized.

Recombinant Protein

Production (CHO)
At least 100 µM

Higher concentrations (100-

1000 µM) may improve viability

and protein expression.[4]

Macrophage-like RAW 264

Cells
2 µM (Ki for efflux inhibition)

These cells actively export

putrescine; extracellular levels

regulate efflux.[6]
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Mandatory Visualizations

Workflow: Putrescine Stock Preparation and Use
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Caption: Aseptic workflow for preparing and using Putrescine in cell culture.
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Simplified Putrescine Biosynthesis and Role

Cellular Functions
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Caption: Putrescine is a key intermediate in the polyamine synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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